Cas no 7294-84-0 (Phenol, 2-(2-phenylethyl)-)

• Product Name: Phenol, 2-(2-phenylethyl)-
• CAS No: 7294-84-0
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 543230
• Update Time: 2024-03-05

Phenol, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-phenylethyl)-

• Inchi： 1S/C14H14O/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9,15H,10-11H2
• InChI Key： DMAXMXPDVWTIRV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 328.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Melting Point: 209-211 °C(lit.)
• Boiling Point: 278.5°C at 760 mmHg
• Flash Point: 132.1°C
• PSA: 20.23
• pka: 10.32±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes